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An In-Depth Technical Guide to Ethylamine Hydrobromide (CAS 593-55-5)

Executive Summary

Ethylamine hydrobromide, also known as ethylammonium bromide (EABY), is the
hydrobromide salt of ethylamine. It presents as a stable, white crystalline solid that is highly
soluble in water.[1][2] This compound serves as a crucial reagent and precursor in diverse
fields, most notably in organic synthesis and advanced materials science. Its primary function is
to act as a solid, stable, and easily handled source of the ethylammonium cation
(CHsCHzNHs*), which can be deprotonated in situ to release ethylamine or incorporated
directly into larger molecular frameworks.[1][3] In recent years, ethylamine hydrobromide has
gained significant attention in the field of optoelectronics as a key additive or precursor in the
fabrication of perovskite-based solar cells and light-emitting diodes (LEDs), where it plays a
critical role in tuning the material's structural and photophysical properties to enhance device
efficiency and stability.[2][4] This guide provides a comprehensive overview of its properties,
synthesis, characterization, applications, and safe handling procedures, tailored for
researchers and development professionals.
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Physicochemical and Structural Properties

The utility of ethylamine hydrobromide is fundamentally derived from its distinct physical and
chemical characteristics. As an amine salt, it combines the reactivity of the ethylammonium
cation with the stability of a crystalline solid.

General and Structural Information

The compound is formed by the protonation of the primary amine, ethylamine, by hydrobromic

acid.

Identifier Value Source(s)

CAS Number 593-55-5 [5]

IUPAC Name ethanamine;hydrobromide [5]
Ethylammonium bromide,

Synonyms EABr, Ethanamine [4]
hydrobromide

Molecular Formula C2HsBrN [5]

Molecular Weight 126.00 g/mol [5]

SMILES CCN.Br [5]

PNZDZRMOBIIQTC-
InChiKey [5]
UHFFFAOYSA-N

Physical and Thermodynamic Properties

These properties are essential for designing experimental conditions, including reaction
temperature, solvent selection, and purification methods.
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Property Value Source(s)

White to off-white crystalline
Appearance , [1][2]
solid or powder.

Melting Point 160 °C (320 °F; 433 K) [2]
Density (estimate) 1.521 g/cm3 [2]
N Very soluble / "almost
Water Solubility [2]
transparency"

o Hygroscopic; sensitive to
Hygroscopicity moisture

Spectral and Analytical Characterization

Rigorous characterization is essential to confirm the identity and purity of ethylamine
hydrobromide before its use in sensitive applications like drug development or perovskite
fabrication.

Spectroscopic Data

e 'H NMR (D20): The proton NMR spectrum is simple and characteristic. A triplet is expected
around & 1.29 ppm corresponding to the methyl (-CHs) protons, coupled to the adjacent
methylene protons. A quartet is expected around 6 3.06 ppm corresponding to the methylene
(-CH32) protons, coupled to the adjacent methyl protons.[3][6] The amine protons (-NHs*) may
appear as a broad singlet or exchange with the solvent.

e 13C NMR (D20): The carbon NMR spectrum will show two distinct signals. The methyl carbon
(C2) appears upfield, while the methylene carbon (C1), being directly attached to the
electron-withdrawing ammonium group, appears further downfield.[6][7]

« Infrared (IR) Spectroscopy: The IR spectrum of the solid will be dominated by a very broad
and strong absorption band typically between 3200 and 2800 cm~1, which is characteristic of
the N-H stretching vibrations of the ammonium salt (R-NHs*).[8] C-H stretching vibrations for

the ethyl group will appear just below 3000 cm~—1.
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Quality Control Workflow

A robust quality control (QC) process is critical. The primary goals are to confirm the
compound's identity and assess its purity, with a particular focus on halide content and the

absence of residual free amine.

Incoming Batch of
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Caption: Quality control workflow for ethylamine hydrobromide.

Protocol: Purity Determination by Argentometric
Titration
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This method quantifies the bromide (Br~) content to determine the purity of the salt. It relies on
the precipitation of silver bromide (AgBr) upon titration with a standardized silver nitrate
(AgNO3) solution.[9][10][11]

Principle (Mohr Method): Ag*(aq) + Br=(aq) — AgBr(s) (white precipitate) 2Ag*(aq) +
CrO42-(aq) — Agz2CrOa(s) (red precipitate, endpoint indicator)

Step-by-Step Methodology:

Preparation: Accurately weigh approximately 150-200 mg of ethylamine hydrobromide and
dissolve it in 50 mL of deionized water in an Erlenmeyer flask.

e Indicator Addition: Add 1 mL of 5% w/v potassium chromate (K2CrQOa) indicator solution. The
solution will turn yellow.

o Titration: Titrate the sample solution with a standardized 0.1 M silver nitrate (AgNO3) solution
while stirring continuously. A white precipitate of AgBr will form.

o Endpoint Detection: The endpoint is reached upon the first appearance of a permanent
reddish-brown precipitate of silver chromate (Ag2CrOa), which forms after all the bromide has
precipitated.

o Calculation: Use the volume and molarity of the AgNOs titrant to calculate the moles of
bromide, and subsequently, the purity of the original sample.

Synthesis and Purification

Ethylamine hydrobromide is typically synthesized via a straightforward acid-base
neutralization reaction. The causality is simple: the basic lone pair of electrons on the nitrogen
atom of ethylamine abstracts a proton from the strong acid, hydrobromic acid, forming a stable
ammonium salt.

Laboratory Synthesis Protocol
Reaction: CHsCHz2NH2 + HBr — [CH3CH2NHs]*Br-

Materials & Equipment:
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o Ethylamine solution (e.g., 70% in water)

e Hydrobromic acid (48% aqueous solution)

 |Isopropanol or Acetone (for precipitation/washing)

e Round-bottom flask, magnetic stirrer, dropping funnel, ice bath
e Bichner funnel and vacuum flask

Step-by-Step Methodology:

e Reaction Setup: Place a known quantity of ethylamine solution into a round-bottom flask
equipped with a magnetic stir bar. Cool the flask in an ice bath to manage the exothermic
nature of the reaction.

e Acid Addition: Slowly add a stoichiometric equivalent (1:1 molar ratio) of 48% hydrobromic
acid dropwise via a dropping funnel while stirring vigorously. Maintain the internal
temperature below 20 °C.

« |solation: Once the addition is complete, remove the flask from the ice bath and allow it to stir
at room temperature for 30 minutes.

o Crystallization: Concentrate the resulting solution under reduced pressure to remove most of
the water. The salt can then be precipitated by adding a less polar solvent like isopropanol or
acetone.

 Purification: The crude product is purified by recrystallization, as detailed in the workflow
below.

e Drying: Collect the purified crystals by vacuum filtration, wash with a small amount of cold
acetone, and dry under vacuum to a constant weight.

Purification Workflow: Recrystallization

Recrystallization is the chosen method for purification because the salt's solubility is
significantly higher in hot polar solvents (like ethanol/water mixtures) than in cold ones, allowing
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for the separation of less soluble impurities and those that remain in the mother liquor upon
cooling.

Crude Ethylamine HBr
(from synthesis)

Dissolve in minimum
amount of hot solvent
(e.g., Ethanol/Water)

Hot Gravity Filtration
(to remove insoluble impurities)

'

Allow filtrate to
cool slowly to RT,
then chill in ice bath

:

Crystal Formation
(Crystallization)

Vacuum Filtration
(isolate pure crystals)

separate

Wash crystals with Mother Liquor
cold solvent (contains soluble impurities)

[Dry under vacuum]

Pure Crystalline Product
(>98% Purity)
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Caption: Workflow for the purification of ethylamine hydrobromide.

Chemical Reactivity and Applications
Role in Perovskite Optoelectronics

In the context of hybrid organic-inorganic perovskites (e.g., CHsNHsPbls), ethylammonium
bromide is used as an additive to modulate the perovskite film's properties.[2] The
incorporation of the slightly larger ethylammonium (EA*) cation can influence crystal growth,
passivate defects, and tune the material's bandgap.[4][12]

Causality of Improvement:

e Morphology Control: EABr can delay the crystallization of the perovskite film, leading to
larger, more uniform crystal grains with fewer grain boundaries, which act as traps for charge
carriers.[2]

o Defect Passivation: Uncoordinated halide ions (Br~) can passivate positively charged defects
at the crystal surface and grain boundaries, reducing non-radiative recombination and
improving device performance.

o Structural Tuning: The incorporation of EA* and Br~ can form 2D/3D mixed perovskite
structures, which have shown enhanced moisture stability compared to pure 3D
counterparts.[4]

Protocol: EABr as an Additive in Perovskite Solar Cell
Fabrication

This protocol is a representative example based on published methodologies for fabricating
perovskite films.[12]

Step-by-Step Methodology:

o Substrate Preparation: Pre-patterned FTO (Fluorine-doped Tin Oxide) glass substrates are
sequentially cleaned by sonication in deionized water, acetone, and isopropanol.
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» Electron Transport Layer (ETL) Deposition: A compact layer of TiOz is deposited onto the
FTO substrate, typically via spin-coating, followed by sintering at high temperature (e.g., 550
°C).

o Perovskite Precursor Solution: Prepare the primary perovskite solution (e.g., by dissolving
CHsNHsl and PbClz in DMF). To this solution, add a specific molar percentage of
Ethylamine Hydrobromide (e.g., 5-30 mol%).

o Perovskite Film Deposition: Spin-coat the precursor solution containing EABr onto the TiO2
layer inside a controlled environment (e.g., a nitrogen-filled glovebox). An air-blowing step
during spinning can assist in creating a uniform film.[12]

o Annealing: Anneal the substrate at a specific temperature (e.g., 100-190 °C) to promote full
crystallization of the perovskite film.[12]

e Hole Transport Layer (HTL) & Electrode Deposition: Sequentially deposit the HTL (e.g.,
Spiro-OMeTAD) and a top metal electrode (e.g., Gold) to complete the device structure.

Safety, Handling, and Storage

Proper handling and storage are imperative to ensure user safety and maintain the integrity of
the compound.

Toxicological Profile and Hazards

Ethylamine hydrobromide is classified as a skin and eye irritant.[5] All contact should be
minimized through appropriate personal protective equipment.

Precautionary

Hazard Class GHS Statement Source(s)
Codes
o H315: Causes skin
Skin Irritation o P280, P302+P352 [5]
irritation

o H319: Causes serious  P280,
Eye Irritation o [5]
eye irritation P305+P351+P338
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Recommended Handling and Storage Procedures

e Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of dust.

o Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,
chemical-resistant gloves (e.g., nitrile), and safety glasses with side shields.

o Handling: Avoid creating dust. Wash hands thoroughly after handling.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. Due to its
hygroscopic nature, it is best stored under an inert atmosphere (e.g., nitrogen or argon).
Keep away from incompatible materials such as strong oxidizing agents and strong bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. scribd.com [scribd.com]

e 2. ETHYLAMINE HYDROBROMIDE | 593-55-5 [chemicalbook.com]

e 3. ETHYLAMINE HYDROBROMIDE(593-55-5) 1H NMR [m.chemicalbook.com]
e 4. ossila.com [ossila.com]

e 5. Ethanamine, hydrobromide (1:1) | C2H8BrN | CID 68974 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 6. ETHYLAMINE HYDROBROMIDE(593-55-5) 13C NMR spectrum [chemicalbook.com]

e 7. 13C nmr spectrum of ethylamine C2H7N CH3CH2NH2 analysis of chemical shifts ppm
interpretation of C-13 chemical shifts ppm of ethanamine C13 13-C nmr doc brown's
advanced organic chemistry revision notes [docbrown.info]

¢ 8. spectroscopyonline.com [spectroscopyonline.com]

e 9. acikders.ankara.edu.tr [acikders.ankara.edu.tr]

¢ 10. echemi.com [echemi.com]

e 11. chemistry.stackexchange.com [chemistry.stackexchange.com]
e 12. mdpi.com [mdpi.com]

¢ To cite this document: BenchChem. [Ethylamine hydrobromide CAS number 593-55-5
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208425/docs#ethylamine-hydrobromide-cas-
number-593-55-5-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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